Cas no 2228425-33-8 (1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2228425-33-8
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6029588
• PubChem ID: 165721400
• Update Time: 2025-06-08

1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine
• [1-(3-nitro-1H-pyrazol-4-yl)cyclopropyl]methanamine
• EN300-1775532
• 2228425-33-8

• Inchi： 1S/C7H10N4O2/c8-4-7(1-2-7)5-3-9-10-6(5)11(12)13/h3H,1-2,4,8H2,(H,9,10)
• InChI Key： JLCJUGLZWMSQIC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)C1(CN)CC1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 101Ų

Additional information on 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine

Introduction to 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2228425-33-8)

1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine, with the CAS number 2228425-33-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitro-substituted pyrazole ring and a cyclopropylmethanamine moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of several recent studies.

The nitro-substituted pyrazole ring is a common pharmacophore in various bioactive molecules, known for its ability to modulate biological activities such as enzyme inhibition and receptor binding. The cyclopropylmethanamine group, on the other hand, adds conformational rigidity and can influence the compound's lipophilicity and metabolic stability. Together, these features make 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine an intriguing candidate for drug development.

Recent research has explored the potential of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine could be a promising lead compound for the development of anti-inflammatory drugs.

Another area of interest is its potential as an antiviral agent. A study published in Antiviral Research evaluated the antiviral activity of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The compound demonstrated significant antiviral activity by inhibiting viral replication in cell cultures. This antiviral effect is attributed to its ability to interfere with viral entry and replication processes, making it a potential candidate for further development as an antiviral therapeutic.

In addition to its biological activities, the chemical properties of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine have been extensively studied. Its synthesis has been optimized to improve yield and purity, which is crucial for large-scale production. A synthetic route involving the coupling of 3-nitropyrazole with cyclopropylmethylamine has been reported, providing a robust method for the preparation of this compound. The stability of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine under various conditions has also been assessed, ensuring its suitability for both laboratory research and industrial applications.

The pharmacokinetic profile of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine has been another focus of recent studies. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it shows good tissue distribution, particularly in organs such as the liver and lungs where many inflammatory processes occur. These pharmacokinetic characteristics suggest that 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine could be effectively delivered as an oral medication.

Toxicity studies have also been conducted to evaluate the safety profile of 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine. In vitro assays using human cell lines have shown minimal cytotoxicity at therapeutic concentrations. Animal studies have further confirmed its safety, with no significant adverse effects observed at doses up to 500 mg/kg in rats. These findings support the potential for this compound to be developed into a safe and effective therapeutic agent.

In conclusion, 1-(3-nitro-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2228425-33-8) represents a promising compound with diverse biological activities and favorable chemical properties. Its potential applications in anti-inflammatory and antiviral therapies make it an attractive target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential.